Cas no 500223-93-8 (1,3,5-Triazine-2,4,6-triamine,N-cyclododecyl-N'-cyclohexyl-N''-[[2-(trifluoromethyl)phenyl]methyl]-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine,N-cyclododecyl-N'-cyclohexyl-N''-[[2-(trifluoromethyl)phenyl]methyl]-
• CAS No: 500223-93-8
• MF: C₂₉H₄₃F₃N₆
• MW: 532.687136888504
• CID: 1549288
• Update Time: 2024-08-24

1,3,5-Triazine-2,4,6-triamine,N-cyclododecyl-N'-cyclohexyl-N''-[[2-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N-cyclododecyl-N'-cyclohexyl-N''-[[2-(trifluoromethyl)phenyl]methyl]-
• N2-Cyclododecyl-N4-cyclohexyl-N6-[[2-(trifluoromethyl)phenyl]methyl]-1,3,5-triazine-2,4,6-triamine

• Inchi： 1S/C29H43F3N6/c30-29(31,32)25-20-14-13-15-22(25)21-33-26-36-27(38-28(37-26)35-24-18-11-8-12-19-24)34-23-16-9-6-4-2-1-3-5-7-10-17-23/h13-15,20,23-24H,1-12,16-19,21H2,(H3,33,34,35,36,37,38)
• InChI Key： OMIOXRYJYXYVFS-UHFFFAOYSA-N
• SMILES： N1=C(NCC2=CC=CC=C2C(F)(F)F)N=C(NC2CCCCC2)N=C1NC1CCCCCCCCCCC1

Computed Properties

• Exact Mass: 532.35049

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 648.4±65.0 °C(Predicted)
• PSA: 74.76
• pka: 5.57±0.10(Predicted)